Cas no 1779376-48-5 (2-Amino-3-[3-chloro-5-(methylsulfanyl)phenyl]propanoic acid)

• Product Name: 2-Amino-3-[3-chloro-5-(methylsulfanyl)phenyl]propanoic acid
• CAS No: 1779376-48-5
• MF: C₁₀H₁₂ClNO₂S
• MW: 245.725780487061
• CID: 6292187
• PubChem ID: 84705446
• Update Time: 2025-06-08

2-Amino-3-[3-chloro-5-(methylsulfanyl)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1779376-48-5
• 2-amino-3-[3-chloro-5-(methylsulfanyl)phenyl]propanoic acid
• EN300-6489171
• 2-Amino-3-[3-chloro-5-(methylsulfanyl)phenyl]propanoic acid

• Inchi： 1S/C10H12ClNO2S/c1-15-8-3-6(2-7(11)5-8)4-9(12)10(13)14/h2-3,5,9H,4,12H2,1H3,(H,13,14)
• InChI Key： VTIRWYHZZNHZLE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CC(C(=O)O)N)SC

Computed Properties

• Exact Mass: 245.0277275g/mol
• Monoisotopic Mass: 245.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 88.6Ų

Additional information on 2-Amino-3-[3-chloro-5-(methylsulfanyl)phenyl]propanoic acid

Introduction to 2-Amino-3-[3-chloro-5-(methylsulfanyl)phenyl]propanoic acid (CAS No. 1779376-48-5)

2-Amino-3-[3-chloro-5-(methylsulfanyl)phenyl]propanoic acid (CAS No. 1779376-48-5) is a synthetic amino acid that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound, also known as L-threo-3-chloro-5-methylthiophenylalanine, is characterized by its unique structural features, which include a chlorinated and methylthio-substituted phenyl ring attached to an amino acid backbone. These structural elements contribute to its diverse biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-Amino-3-[3-chloro-5-(methylsulfanyl)phenyl]propanoic acid is particularly noteworthy. The presence of the chloro and methylthio groups on the phenyl ring imparts specific electronic and steric properties that influence its interactions with biological targets. The amino acid backbone, on the other hand, provides the compound with the ability to participate in various biochemical processes, such as protein synthesis and enzyme inhibition. This combination of features makes it a versatile molecule for drug design and development.

Recent research has highlighted the potential of 2-Amino-3-[3-chloro-5-(methylsulfanyl)phenyl]propanoic acid in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Studies have shown that this compound can modulate the activity of certain enzymes involved in the pathogenesis of these conditions, potentially slowing down disease progression and improving patient outcomes.

In addition to its neuroprotective properties, 2-Amino-3-[3-chloro-5-(methylsulfanyl)phenyl]propanoic acid has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases, diabetes, and autoimmune disorders. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of 2-Amino-3-[3-chloro-5-(methylsulfanyl)phenyl]propanoic acid have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, where it can exert its therapeutic effects. Furthermore, it has been found to have a reasonable half-life, allowing for once-daily dosing regimens in clinical settings.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous clinical trials. 2-Amino-3-[3-chloro-5-(methylsulfanyl)phenyl]propanoic acid has undergone several phases of preclinical testing, including in vitro assays and animal models, to evaluate its safety profile and potential side effects. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse reactions.

Moreover, recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of 2-Amino-3-[3-chloro-5-(methylsulfanyl)phenyl]propanoic acid. These computational tools have helped researchers optimize the compound's structure to enhance its potency and selectivity for specific biological targets. For example, modifications to the chlorinated and methylthio groups have been shown to improve binding affinity to certain receptors or enzymes, thereby enhancing its therapeutic potential.

The potential applications of 2-Amino-3-[3-chloro-5-(methylsulfanyl)phenyl]propanoic acid extend beyond traditional drug development. It has also been explored as a lead compound for the synthesis of more complex molecules with enhanced biological activities. For instance, researchers have used this compound as a building block to create novel derivatives with improved pharmacological properties, such as increased solubility or reduced metabolic degradation.

In conclusion, 2-Amino-3-[3-chloro-5-(methylsulfanyl)phenyl]propanoic acid (CAS No. 1779376-48-5) represents a promising molecule with diverse therapeutic potential. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound is likely to play an increasingly important role in advancing our understanding of disease processes and developing effective treatments for a wide range of conditions.